Cas no 124646-10-2 (Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-)

• Product Name: Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-
• CAS No: 124646-10-2
• MF: C₈H₁₄N₆S₂
• MW: 258.366957187653
• CID: 98086
• PubChem ID: 15572362
• Update Time: 2025-04-18

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-
• 3-[2-guanidinothiazol-4-ylmethylthio]propionamidine
• 3-(((2-Guanidinothiazol-4-yl)methyl)thio)propanimidamide
• MYP80MD10H
• 3-(((2-((Diaminomethylidene)amino)thiazol-4-yl)methyl)sulfanyl)propanimidamide
• FAMOTIDIN IMPURITY, FAMOTIDINE AMIDINE- [USP IMPURITY]
• 3-[[[2-[(diaminomethylene)amino]thiazol-4-yl]methyl]thio]propanamidine
• FANULGZDUAVRRS-UHFFFAOYSA-N
• SCHEMBL16386284
• SCHEMBL10587291
• Famotidine specified impurity A [EP]
• 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]propanimidamide
• Famotidin impurity, famotidine amidine- [USP]
• UNII-MYP80MD10H
• Q27284298
• 124646-10-2
• Propanimidamide, 3-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)-
• Famotidine impurity A [EP]
• DTXSID70154448
• 3-((2-(Diaminomethyleneamino)thiazol-4-yl)methylthio)propanimidamide
• FAMOTIDINE IMPURITY A [EP IMPURITY]
• Famotidine amidine

• Inchi： 1S/C8H14N6S2/c9-6(10)1-2-15-3-5-4-16-8(13-5)14-7(11)12/h4H,1-3H2,(H3,9,10)(H4,11,12,13,14)
• InChI Key： FANULGZDUAVRRS-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(/N=C(\N)/N)=N1)CCC(=N)N

Computed Properties

• Exact Mass: 258.07242
• Monoisotopic Mass: 258.07213682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 455.5°C at 760 mmHg
• Flash Point: 229.3°C
• Refractive Index: 1.776
• PSA: 124.66